Cas no 768287-00-9 (2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethylphenyl)acetamide
• CAS No: 768287-00-9
• MF: C₁₆H₁₇N₅O₂S
• MW: 343.403481245041
• CID: 5475513
• Update Time: 2025-10-19

2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-ethylphenyl)acetamide
• 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethylphenyl)acetamide

• Inchi： 1S/C16H17N5O2S/c1-2-11-6-3-4-7-12(11)18-14(22)10-24-16-20-19-15(21(16)17)13-8-5-9-23-13/h3-9H,2,10,17H2,1H3,(H,18,22)
• InChI Key： ZHBFDIQQVCEHEN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CSC1N(N)C(C2=CC=CO2)=NN=1

Additional information on 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethylphenyl)acetamide

Introduction to Compound with CAS No. 768287-00-9 and Product Name: 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethylphenyl)acetamide

Compound with the CAS number 768287-00-9 and the product name 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, characterized by its intricate arrangement of heterocyclic rings and functional groups, makes it a subject of intense research interest.

The core structure of this compound consists of an acetamide moiety linked to a triazole ring, which is further substituted with an amino group and a furan ring. The presence of these functional groups not only contributes to the molecule's unique chemical properties but also opens up diverse possibilities for its biological activity. Specifically, the 4-amino group and the furan-2-yl substituent are particularly noteworthy, as they have been implicated in various pharmacological interactions.

In recent years, there has been a growing interest in the development of novel compounds that exhibit anti-inflammatory, antimicrobial, and anticancer properties. The 1,2,4-triazole scaffold, which is a key component of this compound, has been extensively studied for its ability to modulate biological pathways associated with these diseases. The triazol-3-ylsulfanyl group further enhances the molecule's potential by introducing a sulfur atom that can participate in hydrogen bonding and other non-covalent interactions with biological targets.

The N-(2-ethylphenyl)acetamide portion of the molecule adds another layer of complexity, providing a hydrophobic surface that can interact with lipid bilayers in cell membranes. This feature is particularly relevant in drug design, as it can influence the compound's solubility and bioavailability. Additionally, the 2-ethylphenyl group has been shown to enhance binding affinity to certain enzymes and receptors, making it a valuable moiety in the development of targeted therapies.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to mimic natural biomolecules and interfere with disease-causing mechanisms. The furan ring, for instance, has been found to be a crucial component in several bioactive molecules, contributing to their pharmacological efficacy. Similarly, the amino group can serve as a site for post-translational modifications, further expanding the biological spectrum of these compounds.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis, organometallic chemistry, and flow chemistry have been employed to optimize the synthetic route. These methods not only improve efficiency but also minimize unwanted side reactions, resulting in a more sustainable and scalable production process.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between this compound and its biological targets. Techniques such as molecular dynamics simulations, quantum mechanical calculations, and virtual screening have provided valuable insights into the compound's mechanism of action. These computational approaches are essential for guiding experimental design and optimizing drug candidates for clinical trials.

The pharmacokinetic properties of this compound are also under investigation to determine its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies are crucial for assessing its potential as a drug candidate and for predicting any potential side effects. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been used to characterize the compound's physicochemical properties.

In conclusion, compound with CAS No. 768287-00-9 represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of advanced synthetic methodologies, computational studies, and pharmacokinetic evaluations provides a comprehensive framework for understanding its biological activity and developing it into a novel therapeutic agent. As research in this field continues to evolve, compounds like this one are poised to play a significant role in addressing unmet medical needs.